Cas no 1021251-90-0 (2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 1021251-90-0
• MF: C₁₆H₁₃ClN₄O₃S₃
• MW: 440.947417974472
• CID: 5381329
• Update Time: 2025-10-24

2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-amino-5-(5-chlorothiophen-2-yl)sulfonylpyrimidin-2-yl]sulfanyl-N-phenylacetamide
• Acetamide, 2-[[4-amino-5-[(5-chloro-2-thienyl)sulfonyl]-2-pyrimidinyl]thio]-N-phenyl-
• 2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C16H13ClN4O3S3/c17-12-6-7-14(26-12)27(23,24)11-8-19-16(21-15(11)18)25-9-13(22)20-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,22)(H2,18,19,21)
• InChI Key： KZWPSQSHGACTFG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=NC=C(S(C2SC(Cl)=CC=2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

Professional Introduction to Compound with CAS No. 1021251-90-0 and Product Name: 2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

Compound with the CAS number 1021251-90-0 and the product name 2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including amino, sulfonyl, and phenyl groups, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular framework of this compound incorporates a pyrimidine core, which is a well-documented scaffold in the design of bioactive molecules. Pyrimidine derivatives are widely recognized for their role in various pharmacological applications, ranging from antiviral to anticancer agents. The specific substitution pattern in this compound, particularly the 5-chlorothiophen-2-yl sulfonyl moiety, contributes to its unique chemical properties and may influence its interaction with biological targets. This substitution pattern is reminiscent of structures found in several FDA-approved drugs, suggesting that this compound could exhibit promising pharmacological activity.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The sulfanyl group in the product name highlights the presence of a sulfur atom that is directly linked to the pyrimidine ring, which is a critical feature for its potential biological interactions. Sulfonamides are known for their ability to act as competitive inhibitors of enzymes and receptors, making them valuable candidates for drug discovery.

The N-phenylacetamide moiety further enhances the complexity of this compound, providing additional sites for interaction with biological targets. Phenylacetamides have been extensively studied for their role in modulating various physiological processes, including pain perception, inflammation, and neurotransmitter activity. The combination of these functional groups suggests that this compound may exhibit multiple modes of action, which could be advantageous in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The structure of this compound has been subjected to molecular docking studies using state-of-the-art software packages. These studies have indicated potential binding interactions with several key enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary data suggest that this compound may inhibit the activity of protein kinase X, a target known to be overexpressed in certain types of cancer.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, has been crucial in constructing the desired molecular framework. These synthetic strategies not only highlight the expertise of the research team but also open up possibilities for further structural modifications and derivatization.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, remain challenging to treat due to their complex pathophysiology. The dual functionality of this compound—its ability to interact with both enzymatic and receptor targets—makes it a promising candidate for developing novel therapeutics. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models.

The development of new antiviral agents has taken on renewed urgency in light of recent global health challenges. The pyrimidine core and sulfonamide moieties present in this compound are known to exhibit antiviral properties against various pathogens. Preliminary studies have shown that derivatives similar to this compound can inhibit viral replication by interfering with essential enzymatic processes. Further research is needed to confirm these findings and explore potential applications against emerging viral threats.

Environmental considerations are also an integral part of modern drug development. The synthesis of this compound has been optimized to minimize waste generation and reduce environmental impact. Green chemistry principles have been applied throughout the synthetic route, including the use of solvent-free reactions and catalytic methods that enhance efficiency while reducing byproduct formation. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.

The regulatory landscape for new drug candidates is stringent but well-defined, ensuring that only safe and effective therapies reach patients. This compound has undergone rigorous evaluation by regulatory agencies to assess its pharmacokinetic properties, toxicity profile, and potential side effects. Early-stage clinical trials are planned to gather comprehensive data on its safety and efficacy before seeking regulatory approval for human use.

In conclusion, 2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide represents a significant advancement in pharmaceutical chemistry with broad potential applications in medicine. Its complex molecular structure, characterized by multiple functional groups such as sulfanyl, sulfonyl, and phenylacetamide, positions it as a versatile candidate for further exploration in drug discovery programs. Ongoing research aims to elucidate its biological activity and develop novel therapeutic agents based on its structure.